Cas no 21873-49-4 (6-Nitroquinolin-4(1H)-one)

• Product Name: 6-Nitroquinolin-4(1H)-one
• CAS No: 21873-49-4
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 1038500
• PubChem ID: 254285
• Update Time: 2025-04-20

6-Nitroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitroquinolin-4(1H)-one
• Cambridge id 5266729
• 4-HYDROXY-6-NITROQUINOLINE
• SY033819
• CS-16703
• SMR000185133
• 4-Quinolinol, 6-nitro-
• CHEMBL1077560
• 6-Nitro-4-quinolinol
• DB-008407
• 21873-49-4
• 6-nitro-1H-quinolin-4-one
• SB68170
• Oprea1_398077
• 6-nitroquinolin-4-ol
• NSC78445
• A878893
• SB67625
• CS-0102491
• EN300-320962
• AKOS016001677
• DTXSID70946087
• AC-9592
• MFCD00024012
• A26222
• SCHEMBL537862
• HMS2734K10
• NSC-78445
• 23432-42-0
• 6-nitroquinoline-4[1h]-one
• J-515507
• 6-Nitro-quinolin-4-ol
• 6-nitro-4-hydroxyquinoline
• Y14688
• 6-nitro-4(1H)-quinolinone
• MLS000573199
• AKOS006271760
• AMY13983
• 4(1H)-Quinolinone, 6-nitro-

• Inchi： 1S/C9H6N2O3/c12-9-3-4-10-8-2-1-6(11(13)14)5-7(8)9/h1-5H,(H,10,12)
• InChI Key： MGCGVNRWZOHFTO-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Melting Point: 324-327 °C
• Boiling Point: 362.6±42.0 °C(Predicted)
• pka: -1.96±0.50(Predicted)

6-Nitroquinolin-4(1H)-one Security Information

• Storage Condition：2-8°C